[1-[(2-Thiophen-2-yl-1,3-thiazol-4-yl)methyl]piperidin-4-yl]methanol

• IUPAC Name: [1-[(2-thiophen-2-yl-1,3-thiazol-4-yl)methyl]piperidin-4-yl]methanol
• InChI: InChI=1S/C14H18N2OS2/c17-9-11-3-5-16(6-4-11)8-12-10-19-14(15-12)13-2-1-7-18-13/h1-2,7,10-11,17H,3-6,8-9H2
• InChI Key: ZJEPIOQSFYEMPV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CO)CC2=CSC(=N2)C3=CC=CS3
• Molecular Formula: C14H18N2OS2
• Molecular Weight: 294.4 g/mol

Description

[1-[(2-Thiophen-2-yl-1,3-thiazol-4-yl)methyl]piperidin-4-yl]methanol is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas.

Mechanism of Action

The mechanism of action of [1-[(2-Thiophen-2-yl-1,3-thiazol-4-yl)methyl]piperidin-4-yl]methanol is not fully understood. However, it has been suggested that it may exert its effects through the inhibition of various enzymes and signaling pathways involved in inflammation, tumor growth, and glucose metabolism.
Biochemical and Physiological Effects
Studies have shown that [1-[(2-Thiophen-2-yl-1,3-thiazol-4-yl)methyl]piperidin-4-yl]methanol has various biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. It has also been shown to inhibit tumor growth by inducing apoptosis and inhibiting angiogenesis. Additionally, it has been shown to improve glucose metabolism by increasing insulin sensitivity and reducing blood glucose levels.

Advantages and Limitations for Lab Experiments

One of the advantages of [1-[(2-Thiophen-2-yl-1,3-thiazol-4-yl)methyl]piperidin-4-yl]methanol for lab experiments is its versatility. It can be used in various assays to study its effects on different biological systems. However, one of the limitations is its solubility. [1-[(2-Thiophen-2-yl-1,3-thiazol-4-yl)methyl]piperidin-4-yl]methanol is sparingly soluble in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of [1-[(2-Thiophen-2-yl-1,3-thiazol-4-yl)methyl]piperidin-4-yl]methanol. One area of interest is its potential use in the treatment of neurological disorders. Further studies are needed to investigate its effects on neuronal function and its potential as a therapeutic agent for Alzheimer's disease and Parkinson's disease. Another area of interest is its potential use in the treatment of diabetes. Studies have shown that [1-[(2-Thiophen-2-yl-1,3-thiazol-4-yl)methyl]piperidin-4-yl]methanol can improve glucose metabolism, and further studies are needed to investigate its potential as a treatment for diabetes. Additionally, further studies are needed to investigate the safety and toxicity of [1-[(2-Thiophen-2-yl-1,3-thiazol-4-yl)methyl]piperidin-4-yl]methanol, as well as its potential interactions with other drugs.
In conclusion, [1-[(2-Thiophen-2-yl-1,3-thiazol-4-yl)methyl]piperidin-4-yl]methanol is a chemical compound that has shown promising results in various areas of scientific research. Its potential applications in the treatment of inflammation, tumors, and diabetes, as well as its potential use in the treatment of neurological disorders, make it an area of interest for future studies. However, further research is needed to fully understand its mechanism of action, as well as its safety and toxicity.

Synthesis Methods

The synthesis of [1-[(2-Thiophen-2-yl-1,3-thiazol-4-yl)methyl]piperidin-4-yl]methanol involves the reaction of 2-thiophen-2-yl-1,3-thiazole-4-carbaldehyde with piperidine and formaldehyde in the presence of a catalyst. The resulting product is then purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

[1-[(2-Thiophen-2-yl-1,3-thiazol-4-yl)methyl]piperidin-4-yl]methanol has been extensively studied for its potential applications in various areas of scientific research. It has been shown to have anti-inflammatory, anti-tumor, and anti-diabetic properties. It has also been investigated for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.